Cas no 58072-60-9 (3-pentyn-2-ol)

• Product Name: 3-pentyn-2-ol
• CAS No: 58072-60-9
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 948006
• PubChem ID: 57652676
• Update Time: 2025-04-19

3-pentyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-pentyn-2-ol
• pent-3-yne-2-ol
• rac-3-pentyn-2-ol
• rac-pent-3-yn-2-ol
• S982
• 58072-60-9
• JL-003-123
• G29427
• pent-3-yn-2-ol
• CS-0264164
• CMLDBU00000247
• DTXSID50950026
• 1-methyl-2-butyn-1-ol
• SY318744
• 27301-54-8
• 3-Pentyn-2-ol, >=98.0% (GC)
• DA-23259
• MFCD00046652
• EN300-92159
• (R)-3-Pentyn-2-ol

• MDL： MFCD00046652
• Inchi： 1S/C5H8O/c1-3-4-5(2)6/h5-6H,1-2H3
• InChI Key： HJFRLXPEVRXBQZ-UHFFFAOYSA-N
• SMILES： OC(C#CC)C

Computed Properties

• Exact Mass: 84.05750
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.900 g/mL at 20 °C(lit.)
• Melting Point: -24.1°C (estimate)
• Boiling Point: 138-140 °C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.448
• PSA: 20.23000
• LogP: 0.39050

3-pentyn-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R10; R36/37/38